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Compound of Interest

Compound Name: Sulisatin

Cat. No.: B1681192

For immediate reference, treat Sulisatin as a potentially hazardous chemical and follow the
disposal procedures outlined below. The absence of comprehensive hazard data necessitates
a cautious approach to handling and disposal.

This document provides essential safety and logistical information for the proper disposal of
Sulisatin, catering to researchers, scientists, and drug development professionals. By adhering
to these procedural guidelines, laboratories can ensure the safe management of this
compound while maintaining regulatory compliance.

Chemical and Physical Properties of Sulisatin

A clear understanding of Sulisatin's properties is fundamental to safe handling and disposal.
The following table summarizes key quantitative data.

Property Value

Molecular Formula C21H17NOsS2

CAS Number 54935-03-4
Appearance Solid (form may vary)

Personal Protective Equipment (PPE) and Handling
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Prior to handling Sulisatin, it is imperative to be equipped with the appropriate personal
protective equipment. While specific hazard information is limited, the following general
precautions should be taken:

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required to prevent skin contact.

Ventilation: Handle Sulisatin in a well-ventilated area or under a chemical fume hood to

minimize inhalation exposure.

Sulisatin Disposal Workflow

The proper disposal of Sulisatin waste involves a systematic approach to prevent
environmental contamination and ensure personnel safety. The following workflow outlines the
necessary steps from waste generation to final disposal.
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1. Waste Identification
Characterize Sulisatin waste (solid, liquid, contaminated materials).

'

2. Waste Segregation
Separate from other chemical waste streams.

'

3. Container Selection
Use a designated, compatible, and leak-proof hazardous waste container.

'

4. Labeling
Affix a hazardous waste label with all required information.

'

5. Temporary Storage
Store in a designated satellite accumulation area.

'

6. Disposal Request
Arrange for pickup by the institution's Environmental Health and Safety (EHS) department.

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe disposal of Sulisatin waste in a laboratory
setting.

Detailed Experimental Protocol for Sulisatin
Disposal

This protocol provides a step-by-step guide for the proper disposal of Sulisatin waste.
1.0 Waste Identification and Segregation

1.1. Identify all Sulisatin waste streams. This includes:
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Unused or expired pure Sulisatin.

Solutions containing Sulisatin.

Contaminated labware (e.g., pipette tips, centrifuge tubes, glassware).
Contaminated personal protective equipment (e.g., gloves).

1.2. Segregate Sulisatin waste. Do not mix Sulisatin waste with other incompatible waste
streams. It should be collected as a dedicated organic chemical waste.

2.0 Waste Collection and Containerization

2.1. Select an appropriate waste container. The container must be:

o Compatible with organic chemicals.
o Leak-proof with a secure lid.
o Appropriate for the type of waste (e.g., a sharps container for contaminated sharps).

2.2. Label the waste container immediately. Use your institution's hazardous waste labels. The
label must include:

The words "Hazardous Waste".

The full chemical name: "Sulisatin®.

The concentration and composition of the waste.

The date accumulation started.

The name of the principal investigator and laboratory location.

2.3. Keep the waste container closed at all times, except when adding waste.

3.0 Temporary Storage

3.1. Store the labeled waste container in a designated Satellite Accumulation Area (SAA). The
SAA should be:

o At or near the point of waste generation.
o Under the control of the laboratory personnel.
o Away from general laboratory traffic and drains.

4.0 Final Disposal

4.1. Do not dispose of Sulisatin down the drain or in the regular trash.
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4.2. Once the waste container is full, or if waste has been accumulating for a predetermined
time limit set by your institution, arrange for its collection.

4.3. Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for hazardous waste disposal. Follow their specific procedures for requesting a pickup.

Logical Relationship for Disposal Decision-Making

The decision-making process for chemical waste disposal is governed by a hierarchy of
considerations, starting with the chemical's properties and ending with institutional protocols.
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Identify Chemical
(Sulisatin)
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Caption: A logical flow diagram illustrating the decision-making process for the disposal of a
chemical with limited hazard data like Sulisatin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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